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Compound of Interest

Compound Name: 6,12-Dibromochrysene

Cat. No.: B144511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, physical properties, and a detailed synthesis protocol for 6,12-Dibromochrysene.
This compound serves as a valuable building block in the development of advanced organic
electronic materials, particularly for Organic Light-Emitting Diodes (OLEDS).

Molecular Structure and Formula

6,12-Dibromochrysene is a polycyclic aromatic hydrocarbon (PAH) with the chemical formula
CisH10Br2.[1][2][3] Its structure consists of a chrysene core with two bromine atoms substituted
at the 6 and 12 positions. This specific substitution pattern significantly influences the
molecule's electronic properties and reactivity, making it a key intermediate in the synthesis of
novel organic semiconductors.[1][2]

Molecular Formula: C1sH10Br2
Molecular Weight: 386.09 g/mol [3]
IUPAC Name: 6,12-dibromochrysene[1]

CAS Number: 131222-99-6[1][2][3][4]
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Quantitative Data Summary

The following table summarizes the key quantitative data for 6,12-Dibromochrysene, compiled
from various sources.

Property Value Source(s)

Molecular Weight 386.09 g/mol [3]

Melting Point 284 °C [2][5][6]

Boiling Point (Predicted) 526.8 £ 23.0 °C at 760 mmHg [41151[6]

Density (Predicted) 1.722 g/cm3 [2][4][5][6]

Flash Point (Predicted) 315.3°C [4]

LogP 6.67120 [7]

Appearance White to light yellow 1]
powder/crystal

Experimental Protocol: Synthesis of 6,12-
Dibromochrysene

This section details a common experimental procedure for the synthesis of 6,12-
Dibromochrysene from chrysene.

Materials:

Chrysene

Bromine (Br2)

Carbon tetrachloride (CCla)

Toluene

Equipment:
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e 500 mL three-necked flask

o Stirring apparatus

e Dropping funnel

o Reflux condenser

e Heating mantle

« Filtration apparatus (e.g., Buchner funnel)

Recrystallization apparatus
Procedure:

e Reaction Setup: In a 500 mL three-necked flask equipped with a stirrer, dropping funnel, and
reflux condenser, add 15.16 g (66.4 mmol) of chrysene and 350 mL of carbon tetrachloride.

[5181e]

e Bromination: Stir the mixture at room temperature. Slowly add 21 g (131 mmol) of bromine
dropwise from the dropping funnel over a period of 100 minutes.[5][8][9]

o Reflux: After the addition of bromine is complete, heat the reaction mixture to reflux and
maintain it for 3 hours.[5][8][9]

« |solation: Cool the reaction mixture to room temperature. The product will precipitate out of
the solution. Collect the precipitated crystals by filtration.[5][8][9]

 Purification: Purify the crude product by recrystallization from toluene to obtain pure 6,12-
Dibromochrysene as white crystals.[5][8][9]

Expected Yield: Approximately 19.5 g (76.1% vyield) of 6,12-Dibromochrysene.[5][8]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 6,12-Dibromochrysene.
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Caption: Synthesis workflow for 6,12-Dibromochrysene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b144511#molecular-structure-and-formula-of-6-12-
dibromochrysene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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